Cas no 894050-33-0 (1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 894050-33-0
• MF: C₁₅H₁₅N₅OS₂
• MW: 345.442499399185
• CID: 6492399
• Update Time: 2025-07-09

1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• Ethanone, 1-(1-pyrrolidinyl)-2-[[6-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C15H15N5OS2/c21-14(19-7-1-2-8-19)10-23-15-17-16-13-6-5-11(18-20(13)15)12-4-3-9-22-12/h3-6,9H,1-2,7-8,10H2
• InChI Key： DGMCKTNVWMHVQG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N2C(=NN=1)C=CC(C1SC=CC=1)=N2

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: -0.97±0.20(Predicted)

Additional information on 1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Introduction to Compound CAS No. 894050-33-0: 1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

The compound with CAS No. 894050-33-0, known as 1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrrolidine ring, a thiophene moiety, and a triazolopyridazine group. The combination of these structural elements makes it a unique candidate for exploring novel chemical reactions and drug discovery.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of CAS No. 894050-33-0 involves multi-step processes that require meticulous control over reaction conditions to ensure high yield and purity. Researchers have employed strategies such as Suzuki coupling and Stille coupling to assemble the key components of this compound. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical practices.

The molecular structure of 1-(pyrrolidin-1-yl)-2-{6-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-3-y... is particularly interesting due to its sulfur-containing groups and aromatic rings. These features contribute to its unique electronic properties and reactivity. For instance, the thiophene moiety is known for its ability to participate in π–π interactions, which can enhance the compound's stability and bioavailability when used in drug design.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Studies have demonstrated that CAS No. 894050... exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest among researchers exploring therapeutic interventions for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's ability to act as a scaffold for further functionalization opens up possibilities for developing new drug candidates with improved efficacy and reduced side effects. By modifying the substituents on the pyrrolidine or thiophene rings, scientists can tailor the molecule's pharmacokinetic properties to suit specific therapeutic needs.

Recent research has also highlighted the potential of CAS No. 89405... in materials science. Its aromatic system and sulfur-containing groups make it a suitable candidate for use in organic electronics. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) due to their ability to emit light at specific wavelengths when subjected to an electric current.

The development of such compounds requires not only innovative synthetic techniques but also advanced characterization methods to confirm their structure and properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry play a crucial role in verifying the integrity of synthesized molecules like CAS No. 894...

In conclusion, 1-(pyrrolidin...) represents a significant advancement in modern organic chemistry. Its versatile structure and promising applications across multiple disciplines underscore its importance as a subject of ongoing research. As scientists continue to explore its potential, this compound is expected to contribute significantly to both academic advancements and industrial innovations.